Cas no 827022-19-5 (2,7-Naphthalenediol, 1-[(2-hydroxy-1-naphthalenyl)methyl]-)

• Product Name: 2,7-Naphthalenediol, 1-[(2-hydroxy-1-naphthalenyl)methyl]-
• CAS No: 827022-19-5
• MF: C₂₁H₁₆O₃
• MW: 316.349946022034
• CID: 686623
• PubChem ID: 19089005
• Update Time: 2025-04-19

2,7-Naphthalenediol, 1-[(2-hydroxy-1-naphthalenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenediol, 1-[(2-hydroxy-1-naphthalenyl)methyl]-
• 1-[(2-hydroxynaphthalen-1-yl)methyl]naphthalene-2,7-diol
• SCHEMBL1031111
• DTXSID30597958
• 827022-19-5

• Inchi： 1S/C21H16O3/c22-15-8-5-14-7-10-21(24)19(17(14)11-15)12-18-16-4-2-1-3-13(16)6-9-20(18)23/h1-11,22-24H,12H2
• InChI Key： ITXPAGZBOIYYTQ-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC(=CC=2C=1CC1=C(C=CC2C=CC=CC1=2)O)O

Computed Properties

• Exact Mass: 316.109944368g/mol
• Monoisotopic Mass: 316.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 60.7Ų